Cas no 74943-76-3 (2-(5-Chloro-2-oxobenzo[d]thiazol-3(2H)-yl)acetonitrile)

2-(5-Chloro-2-oxobenzo[d]thiazol-3(2H)-yl)acetonitrile structure
74943-76-3 structure
Product Name:2-(5-Chloro-2-oxobenzo[d]thiazol-3(2H)-yl)acetonitrile
CAS No:74943-76-3
MF:C9H5ClN2OS
MW:224.66679930687
CID:1094677
PubChem ID:12795579
Update Time:2025-04-20

2-(5-Chloro-2-oxobenzo[d]thiazol-3(2H)-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(5-Chloro-2-oxobenzo[d]thiazol-3(2H)-yl)acetonitrile
    • 2-(5-chloro-2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)acetonitrile
    • 74943-76-3
    • 2-(5-CHLORO-2-OXO-1,3-BENZOTHIAZOL-3-YL)ACETONITRILE
    • SCHEMBL11744285
    • DTXSID201249364
    • 5-Chloro-2-oxo-3(2H)-benzothiazoleacetonitrile
    • Inchi: 1S/C9H5ClN2OS/c10-6-1-2-8-7(5-6)12(4-3-11)9(13)14-8/h1-2,5H,4H2
    • InChI Key: KLCIFYGPPSOMBT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N(CC#N)C(=O)S2

Computed Properties

  • Exact Mass: 223.9811117g/mol
  • Monoisotopic Mass: 223.9811117g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 69.4Ų

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